Cas no 33651-74-0 (3-Pyrazolidinone,1-acetyl-2,5-dimethyl-)
33651-74-0 structure
Product Name:3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
CAS No:33651-74-0
MF:C7H12N2O2
MW:156.182381629944
CID:294397
PubChem ID:45121469
Update Time:2025-04-19
3-Pyrazolidinone,1-acetyl-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
- 1,3-Dimethyl-2-acetyl-5-pyrazolidinone
- 1-acetyl-2,5-dimethylpyrazolidin-3-one
- 33651-74-0
-
- Inchi: 1S/C7H12N2O2/c1-5-4-7(11)8(3)9(5)6(2)10/h5H,4H2,1-3H3
- InChI Key: GHEVKARGMBIMIS-UHFFFAOYSA-N
- SMILES: O=C1CC(C)N(C(C)=O)N1C
Computed Properties
- Exact Mass: 156.08996
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
3-Pyrazolidinone,1-acetyl-2,5-dimethyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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